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Abstract
This document provides a comprehensive technical guide for researchers, engineers, and

product development professionals on the potential of (Z)-1-chloro-2,3,3,3-tetrafluoropropene

(HCFO-1224yd(Z)) as a drop-in replacement for 1,1,1,3,3-pentafluoropropane (HFC-245fa).

For decades, HFC-245fa has been a cornerstone working fluid in applications such as Organic

Rankine Cycles (ORC) for waste heat recovery, high-temperature heat pumps, and as a

blowing agent for polyurethane foams.[1][2][3][4][5][6][7] However, its high Global Warming

Potential (GWP) necessitates a transition to more environmentally sustainable alternatives.[4]

[8] HCFO-1224yd(Z), a hydrochlorofluoroolefin (HCFO), has emerged as a leading candidate

due to its ultra-low GWP, non-flammability, and thermodynamic properties closely matching

those of HFC-245fa.[9][10][11] This guide synthesizes key data, presents a comparative
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analysis, and provides detailed protocols for validating its performance and compatibility as a

direct replacement.

Introduction: The Imperative for a HFC-245fa
Successor
HFC-245fa established itself as a versatile and efficient fluid, valued for its thermodynamic

characteristics, non-flammability, and material compatibility.[1][5][7] It is widely used as a

refrigerant in centrifugal chillers and industrial air conditioning, a working medium for

generating power from low-temperature heat sources in ORC systems, and as a blowing agent

for creating high-performance rigid foam insulation.[2][3][6][7]

The primary driver for its replacement is environmental regulation aimed at curbing greenhouse

gas emissions. HFC-245fa possesses a Global Warming Potential (GWP) of approximately 858

to 1030 over a 100-year horizon, a value that is orders of magnitude higher than next-

generation alternatives.[1][8][12][13] As global protocols phase down high-GWP HFCs, the

industry requires a replacement that not only meets environmental mandates but also

minimizes the need for costly equipment redesign.

HCFO-1224yd(Z) (commercially known as AMOLEA™ 1224yd) is a next-generation fluid

designed specifically for this purpose.[9][11] Its key advantage is an exceptionally low GWP of

less than 1, coupled with a zero Ozone Depletion Potential (ODP).[9][10][14] Its physical

properties, such as boiling point and vapor pressure, are remarkably similar to HFC-245fa,

making it a prime candidate for "drop-in" or "near drop-in" replacement.[10][15] This note will

explore the scientific basis for this potential.

Comparative Analysis: Physicochemical &
Environmental Properties
A direct comparison of fundamental properties is the first step in evaluating a drop-in

replacement. The similarities in boiling point and critical temperature suggest that HCFO-

1224yd(Z) can operate effectively within the same temperature and pressure envelopes as

HFC-245fa. The most profound difference lies in the environmental impact metrics.
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Property HCFO-1224yd(Z) HFC-245fa

Chemical Name
(Z)-1-Chloro-2,3,3,3-

tetrafluoropropene
1,1,1,3,3-Pentafluoropropane

Molecular Formula (Z)-CF₃-CF=CHCl CF₃CH₂CHF₂

Molecular Weight ( g/mol ) 148.5 134.05

Normal Boiling Point (°C) 14 - 15 15.1 - 15.3

Critical Temperature (°C) 155.5 - 156 153.9

Critical Pressure (MPa) 3.33 - 3.34 3.65

Global Warming Potential

(100-yr)

< 1 (typically ~0.88)[9][16][17]

[18]
858 - 1030[1][8][13]

Ozone Depletion Potential

(ODP)

~0.00023 (Essentially Zero)[9]

[16][17][19]
0[1][2][4][8]

Atmospheric Lifetime ~20-21 days[16][17][19] 7.2 years[4][8]

ASHRAE Safety Classification
A1 (Non-flammable, Low

Toxicity)[10][18]

A1/B1 (Non-flammable, Low

Toxicity)[7][20]

Data compiled from multiple sources.[1][4][6][8][9][10][13][14][15][16][17][18][19][20][21]

The causality behind HCFO-1224yd(Z)'s low GWP and short atmospheric lifetime is the

presence of a double bond in its molecular structure, which makes it more susceptible to

degradation by natural atmospheric processes.[22]

Performance Evaluation in Key Applications
Organic Rankine Cycles (ORC) & High-Temperature Heat
Pumps (HTHP)
In thermal energy recovery systems, the working fluid's performance is paramount.

Experimental studies directly comparing HCFO-1224yd(Z) and HFC-245fa have yielded critical

insights.
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Power Output vs. Efficiency: In some low-temperature ORC drop-in tests, HCFO-1224yd(Z)

demonstrated a lower power output, ranging from 7.5% to 17.4% less than HFC-245fa.[22]

[23] However, this was often coupled with a higher net cycle efficiency (up to 7.7% greater)

because HFC-245fa required a higher thermal input rate.[22][23][24] This suggests that while

a system's maximum power might be slightly reduced, the efficiency of converting heat to

electricity can be improved.

Coefficient of Performance (COP): In HTHP applications, HCFO-1224yd(Z) has shown a

comparable or even superior COP to HFC-245fa. One study noted that at a heat sink

temperature of 110°C, the COP for HCFO-1224yd(Z) was 3.2, compared to 3.1 for HFC-

245fa under identical conditions.[13] Another drop-in test reported a 12% higher COP.[18]

This improved performance is attributed to factors like increased refrigerant mass flow rate

and favorable viscosity and pressure ratios.[18]

Foam Blowing Agents
HFC-245fa has been a primary choice for a third-generation blowing agent in rigid

polyurethane (PU) foam, replacing older CFC and HCFC compounds.[3][4] The transition to

HCFO-1224yd(Z) in this sector is a critical step in reducing the environmental footprint of

building and appliance insulation. HCFO-1224yd(Z) is designed for this application, offering a

low-GWP solution without compromising the foam's insulating properties.[10][14]

Material and Lubricant Compatibility
A true drop-in replacement must be compatible with the existing materials of construction to

avoid component failure. Both fluids exhibit good compatibility with most common metals and

plastics.
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Material
HCFO-1224yd(Z)

Compatibility
HFC-245fa Compatibility

Metals
Good with steel, copper,

aluminum, etc.[9][10]

Good with carbon steel,

stainless steel, copper, brass.

[1][12]

Plastics

Good with PVC,

Polypropylene. Not suitable for

use with acrylic resin.[25]

Good with Polyurethane, PVC,

Polypropylene, Polyethylene.

[1][21]

Elastomers
Impact is equivalent to HFC-

245fa for common types.[25]

Good with Chloroprene,

EPDM. Poor with Fluoro

rubber, Nitrile rubber.[1]

Lubricants

Good miscibility with

Polyolester (POE) and

naphthenic oils.[10][25]

Compatible with Polyolester

(POE) oils.[6]

The key takeaway is that while compatibility is generally excellent and equivalent for both

fluids, specific materials like acrylic resin show poor compatibility with HCFO-1224yd(Z) and

must be avoided.[25] As always, system-specific validation is crucial.

Experimental Protocols for Drop-in Evaluation
The following protocols provide a framework for validating HCFO-1224yd(Z) in systems

designed for HFC-245fa. These protocols are designed to be self-validating by first establishing

a rigorous baseline with the incumbent fluid.

Protocol 1: Thermodynamic Performance Verification
Objective: To quantify the performance of HCFO-1224yd(Z) as a drop-in replacement for HFC-

245fa in a closed-loop thermal system (ORC or heat pump) under identical operating

conditions.
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Phase 1: Baseline (HFC-245fa)

Phase 2: Fluid Replacement

Phase 3: Evaluation (HCFO-1224yd(Z))

1. Establish stable operation
with HFC-245fa at

predefined setpoints

2. Record baseline data:
- Temperatures (T)

- Pressures (P)
- Mass Flow (ṁ)

- Power In/Out (W)

3. Calculate baseline KPIs:
- Thermal Efficiency (η_th)

- COP
- Power Output

4. Safely recover HFC-245fa
per environmental regulations

5. Evacuate system to
remove non-condensables

and residual fluid

6. Charge system with
HCFO-1224yd(Z) to

manufacturer's specification

7. Re-establish stable operation
at identical setpoints as Step 1

8. Record performance data
for HCFO-1224yd(Z)

9. Calculate KPIs for
HCFO-1224yd(Z)

10. Comparative Analysis:
Compare KPIs, analyze deviations,

and assess viability

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Drop-in Performance Testing.
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Methodology:

Baseline Establishment: Operate the existing HFC-245fa system at a series of defined,

steady-state conditions (e.g., specific heat source/sink temperatures). Record all relevant

pressures, temperatures, mass flow rates, and power consumption/generation data for at

least 30 minutes per setpoint.

Fluid Exchange: De-commission the system. Carefully recover the HFC-245fa charge using

an appropriate recovery unit, adhering to all environmental and safety regulations.

System Preparation: Pull a deep vacuum on the system (<500 microns) to remove all

moisture and non-condensable gases.

Charging: Charge the system with virgin HCFO-1224yd(Z). The charge size may need slight

adjustment based on fluid density differences; consult manufacturer guidelines.

Performance Testing: Re-run the exact same steady-state setpoints used in Step 1. Allow the

system to stabilize at each point and record the full dataset.

Data Analysis: Calculate key performance indicators (KPIs) such as thermal efficiency, COP,

heating capacity, and power output for both fluids. Directly compare the results to determine

the performance trade-offs of the drop-in replacement.

Protocol 2: Static Material Compatibility Assessment
Objective: To assess the compatibility of HCFO-1224yd(Z) with common system elastomers

and plastics under accelerated aging conditions.
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Preparation

Exposure

Post-Exposure Analysis

1. Prepare material coupons
(e.g., O-rings, gaskets)
and lubricant sample

2. Document pre-exposure properties:
- Mass (±0.1 mg)

- Dimensions (caliper)
- Hardness (durometer)

3. Place coupons and lubricant
in a pressure vessel

4. Add HCFO-1224yd(Z)
and seal the vessel

5. Heat in oven at elevated temp
(e.g., 150°C) for a set duration

(e.g., 7-14 days)

6. Cool vessel and safely
vent the refrigerant

7. Re-measure coupon properties:
- Mass, Dimensions, Hardness

8. Analyze fluid for degradation:
- Acidity (TAN)

- Ion Chromatography (F⁻, Cl⁻)

9. Determine Compatibility:
Calculate % change in properties.

Assess fluid stability.

Click to download full resolution via product page

Caption: Workflow for Static Material Compatibility Testing.
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Methodology:

Sample Preparation: Prepare coupons of the materials to be tested (e.g., specific grades of

elastomers and plastics used in the system). Accurately measure and record their initial

mass, dimensions (length, thickness), and hardness (Shore durometer).

Loading: Place the coupons into a high-pressure stainless steel vessel (e.g., a Swagelok

cylinder). If a lubricant is used in the system, add a small amount to the vessel.

Charging & Exposure: Evacuate the vessel, then charge it with HCFO-1224yd(Z) to a

pressure corresponding to its saturation pressure at the test temperature. Place the vessel in

a laboratory oven set to an elevated temperature (e.g., 120-150°C) for an accelerated aging

period (e.g., 7 to 14 days).

Post-Exposure Analysis (Materials): After the exposure period, cool the vessel, safely

recover the fluid, and remove the coupons. Re-measure the mass, dimensions, and

hardness. Calculate the percentage change in each property. Significant changes (>15-20%

in swell or >5-10 points in hardness) may indicate incompatibility.

Post-Exposure Analysis (Fluid): Analyze the recovered fluid for signs of breakdown. Measure

the Total Acid Number (TAN) and use ion chromatography to detect the presence of fluoride

(F⁻) and chloride (Cl⁻) ions, which are indicators of chemical degradation.

Safety, Handling, and Environmental Considerations
Safety Profile: Both HFC-245fa and HCFO-1224yd(Z) are classified as non-flammable and

having low toxicity (ASHRAE A1).[7][10][18] However, as with all refrigerants, they are

heavier than air and can displace oxygen in confined spaces, posing an asphyxiation risk.

[26][27]

Handling: Standard refrigerant handling procedures should be followed. Use in well-

ventilated areas is essential.[26][28] Personal Protective Equipment (PPE), including safety

glasses and gloves, is required.[27]

Thermal Decomposition: At high temperatures, such as those from open flames or electric

heaters, both fluids can decompose into hazardous substances. HFC-245fa can form
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hydrogen fluoride (HF), while HCFO-1224yd(Z) can form both HF and hydrogen chloride

(HCl).[28]

Exposure Limits: The American Industrial Hygiene Association (AIHA) has set a Workplace

Environmental Exposure Level (WEEL) for HFC-245fa of 300 ppm (8-hour TWA).[29] An

Acceptable Exposure Limit (AEL) for HCFO-1224yd(Z) has been established at 1,000 ppm.

[10][14]

Conclusion and Recommendations
HCFO-1224yd(Z) presents a scientifically robust and environmentally superior alternative to

HFC-245fa. Its ultra-low GWP (<1) and short atmospheric life directly address the critical

environmental shortcomings of HFC-245fa.[9][16][19] The close alignment of its

thermodynamic properties, particularly boiling point and vapor pressure curves, makes it a

strong candidate for drop-in replacement, minimizing capital expenditure on new equipment.

[10]

While performance data indicates a potential for slightly lower power output in some ORC

applications, this is often offset by an increase in overall cycle efficiency.[22][23] In high-

temperature heat pumps, performance is generally equivalent or even improved.[13][18]

Material compatibility is broadly favorable, with the notable exception of acrylic resins.[25]

It is strongly recommended that any planned transition from HFC-245fa to HCFO-1224yd(Z) be

preceded by system-specific testing following the protocols outlined in this guide. Validating

both thermodynamic performance and material compatibility is essential to ensure reliable,

safe, and efficient long-term operation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://climalife.com/wp-content/uploads/2022/09/uploadsproductmediadocumentnovaspray-hfc-245fa-en.pdf
https://www.researchgate.net/publication/337806560_HCFO-1224ydZ_as_HFC-245fa_drop-in_alternative_in_low_temperature_ORC_systems_Experimental_analysis_in_a_waste_heat_recovery_real_facility
https://ideas.repec.org/a/eee/energy/v193y2020ics0360544219323965.html
https://ideas.repec.org/a/eee/energy/v193y2020ics0360544219323965.html
https://www.researchgate.net/publication/343850710_Experimental_Drop-In_Replacement_of_HFC-245fa_by_HCFO-1224ydZ_a_Low-GWP_Working_Fluid_Candidate_for_Low-Temperature_Organic_Rankine_Cycles
https://www.agc-chemicals.com/file.jsp?id=32117
https://electratherm.com/wp-content/uploads/2018/03/Genetron-Honeywell_r245fa_English-1.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/HFC-245faMSDS.pdf
http://www.cgc-jp.com/assets/0affff01e7effea6e2084cb28ec3c45b3c2a5f98.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1558&context=iracc/1000
https://www.benchchem.com/product/b8518200/docs#drop-in-replacement-potential-of-hcfo-1224yd-z-for-hfc-245fa
https://www.benchchem.com/product/b8518200/docs#drop-in-replacement-potential-of-hcfo-1224yd-z-for-hfc-245fa
https://www.benchchem.com/product/b8518200/docs#drop-in-replacement-potential-of-hcfo-1224yd-z-for-hfc-245fa
https://www.benchchem.com/product/b8518200/docs#drop-in-replacement-potential-of-hcfo-1224yd-z-for-hfc-245fa
https://www.benchchem.com/product/b8518200?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8518200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

